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Compound of Interest

Compound Name:
Methyl 2-chloro-5-

(hydroxymethyl)benzoate

Cat. No.: B12084231

Get Quote

Executive Summary: The Structural Landscape
The methyl 2-chloro-5-(hydroxymethyl)benzoate scaffold presents a unique crystallographic

challenge. Unlike its flat, stacking-prone analogs, the introduction of a flexible hydroxymethyl (-

CH₂OH) group at the meta-position (relative to the ester) introduces a strong hydrogen-bond

donor/acceptor moiety that disrupts the conventional

-

stacking observed in chlorinated benzoates.

This guide compares the target molecule against two structurally solved "anchor" compounds:

Methyl 2-chloro-5-nitrobenzoate (Precursor): Dominated by weak C-H

O interactions.

Methyl 2-amino-5-chlorobenzoate (Analog): Dominated by N-H
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O chains.

Key Comparative Metrics
Feature Precursor (Nitro) Analog (Amino)

Target

(Hydroxymethyl)

Crystal System Monoclinic Monoclinic
Predicted:

Monoclinic/Triclinic

Space Group

Predicted:

or

Primary Interaction
Weak C-H

O (Layers)

N-H

O (1D Chains)

Strong O-H

O (2D Sheets)

Packing Efficiency
Moderate (Twisted

Nitro)
High (Planar)

High (H-bond

Network)

Solubility High (Low Polarity) Moderate Lower (Polar Network)

Comparative Crystallographic Data
The following data establishes the "baseline" lattice parameters for this chemical series.

Researchers should use these unit cell dimensions to index powder X-ray diffraction (PXRD)

patterns of the target intermediate.

Table 1: Unit Cell Parameters of Validated Analogs
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Parameter
Methyl 5-chloro-2-

nitrobenzoate [1]
Methyl 2-amino-5-

chlorobenzoate [2]
Target Prediction

Formula

ngcontent-ng-

c1989010908=""

_nghost-ng-

c666086395=""

class="inline ng-star-

inserted">

Mol.[1][2][3][4] Weight 215.59 g/mol 185.61 g/mol 200.62 g/mol

Temp (K) 113 293 293 (Standard)

(

)

4.2616(9) 3.9480(8) ~5.5 - 7.0

(

)

22.470(5) 9.0230(18) ~10.0 - 12.0

(

)

9.3894(19) 12.018(2) ~14.0 - 16.0

(

)

90.64(3) 94.10(3) ~95 - 105

Volume (

)

899.1 427.0 ~950 - 1050

4 2 4

Density (

)
~1.59 g/cm³ ~1.44 g/cm³ ~1.35 - 1.45 g/cm³

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-fluoro-5-formylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-chloro-5-nitrobenzoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5105751.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-chlorobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyst Note: The short axis (

) in both analogs indicates a preference for stacking along the shortest unit cell

dimension. The hydroxymethyl target is expected to expand this axis due to the

steric bulk of the -CH₂OH group preventing tight face-to-face

-stacking.

Structural Analysis & Mechanism
The Ortho-Effect & Conformation
In all 2-chloro-benzoate derivatives, the chlorine atom at the ortho position exerts significant

steric pressure on the ester group.

Mechanism: The carbonyl oxygen typically rotates away from the chlorine to minimize

repulsion.

Consequence: This locks the molecule into a non-planar conformation (dihedral angle > 20°),

reducing the lattice energy derived from packing efficiency but increasing solubility in organic

solvents.

Supramolecular Synthons
The shift from a nitro/amino group to a hydroxymethyl group fundamentally alters the crystal

engineering landscape.
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Precursor: Nitro-Derivative
(Acceptor Only)

Weak C-H...O Interactions
(Layered Packing)

 Lack of Donors

Analog: Amino-Derivative
(Donor + Acceptor)

N-H...O=C Chains
(1D Motifs)

 Rigid Donor

Target: Hydroxymethyl
(Flexible Donor/Acceptor)

O-H...O=C & O-H...O-H
(Strong 2D/3D Networks)

 Rotational Freedom

High Solubility
(Process Risk)

 Lower MP (<60°C)

Stable Crystal

 Moderate MP (~68°C)

Polymorphism Risk

 Predicted Higher MP
(>80°C)

Click to download full resolution via product page

Figure 1: Evolution of supramolecular synthons from precursor to target. The hydroxymethyl

group introduces rotational freedom, increasing the probability of polymorphism.

Experimental Protocols
To obtain diffraction-quality crystals of methyl 2-chloro-5-(hydroxymethyl)benzoate, a

standard evaporation method is insufficient due to the competing polarities of the ester

(lipophilic) and alcohol (hydrophilic) groups.

Protocol A: Anti-Solvent Vapor Diffusion
(Recommended)
This method allows the molecule to organize slowly, minimizing defects caused by the flexible

hydroxymethyl arm.

Dissolution: Dissolve 50 mg of the target compound in 0.5 mL of Ethyl Acetate (Good solvent

for the ester core).

Filtration: Pass through a 0.22 µm PTFE syringe filter into a small inner vial (4 mL).
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Outer Chamber: Place the inner vial (uncapped) inside a larger jar (20 mL) containing 3 mL

of Hexane or Pentane (Anti-solvent).

Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

Observation: Harvest crystals after 48–72 hours. The slow diffusion of hexane will force the

compound out of solution, prioritizing the formation of the most stable H-bonded polymorph.

Protocol B: Single Crystal XRD Data Collection
Mounting: Use Paratone-N oil and a MiTeGen loop. Flash cool to 100 K immediately to

freeze the flexible -CH₂OH group rotation.

Strategy: Collect a full sphere of data. The monoclinic symmetry is likely, but check for

Triclinic (

) if the hydroxymethyl group induces asymmetry in the packing.

Synthesis & Process Workflow
Understanding where this crystal structure fits in the synthesis pipeline is crucial for impurity

tracking.

Critical Quality Attribute (CQA)

2-Chloro-5-nitrobenzoic Acid Esterification
(MeOH/H2SO4)

Methyl 2-chloro-5-nitrobenzoate
(Cryst. Structure Known [1])

Reduction
(Fe/NH4Cl or H2/Pd)

Methyl 2-amino-5-chlorobenzoate
(Cryst. Structure Known [2])

Sandmeyer / Reduction
(Conversion to -CH2OH)

Methyl 2-chloro-5-(hydroxymethyl)benzoate
(TARGET)
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Figure 2: Synthetic pathway highlighting crystallographically characterized checkpoints. The

target is derived from well-characterized precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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